Cas no 886766-52-5 (tert-butyl 3,3-diethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3,3-diethylpiperazine-1-carboxylate
• CAS No: 886766-52-5
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD08685939
• CID: 2117328
• PubChem ID: 72210112
• Update Time: 2025-10-29

tert-butyl 3,3-diethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-diethylpiperazine-1-carboxylate
• 3,3-DIETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46161

• MDL： MFCD08685939
• Inchi： 1S/C13H26N2O2/c1-6-13(7-2)10-15(9-8-14-13)11(16)17-12(3,4)5/h14H,6-10H2,1-5H3
• InChI Key： KONYVZVKQLDQCF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(CC)(CC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl 3,3-diethylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3,3-diethylpiperazine-1-carboxylate (CAS No. 886766-52-5)

tert-butyl 3,3-diethylpiperazine-1-carboxylate (CAS No. 886766-52-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This piperazine derivative is recognized for its role as a key intermediate in the synthesis of bioactive molecules. With the increasing demand for high-purity intermediates in drug discovery, this compound has garnered significant attention due to its structural versatility and potential applications in medicinal chemistry.

The compound's tert-butyl carboxylate group enhances its stability, making it suitable for various synthetic transformations. Researchers often explore its reactivity in N-alkylation and ring functionalization reactions, which are critical for developing novel therapeutic agents. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such intermediates, as they enable rapid prototyping of molecular scaffolds.

In the context of green chemistry, tert-butyl 3,3-diethylpiperazine-1-carboxylate is also studied for its potential in sustainable synthesis. The push for eco-friendly reagents has led to innovations in catalytic processes involving this compound, reducing waste and improving yield. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

From a commercial perspective, the compound's CAS No. 886766-52-5 is frequently searched in chemical databases and supplier catalogs, reflecting its industrial relevance. Its applications span peptide mimetics, ligand design, and small-molecule inhibitors, addressing needs in oncology, neurology, and infectious disease research. The rise of personalized medicine has further amplified interest in tailored intermediates like this.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify the purity and identity of tert-butyl 3,3-diethylpiperazine-1-carboxylate. Quality control is paramount, given its use in GMP-compliant manufacturing. Suppliers often highlight batch-to-batch consistency and regulatory compliance to meet the stringent requirements of pharmaceutical clients.

Emerging discussions in open-access chemistry platforms and patent literature reveal ongoing explorations of this compound's derivatives. For instance, modifications to its diethyl substituents or carboxylate moiety are being investigated to enhance bioavailability or target specificity. Such innovations are driving its adoption in high-throughput screening (HTS) campaigns.

In summary, tert-butyl 3,3-diethylpiperazine-1-carboxylate (CAS No. 886766-52-5) represents a critical building block in modern synthetic chemistry. Its integration into drug discovery pipelines and alignment with sustainability trends underscore its enduring value. As research continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative molecular design.